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Compound of Interest

Compound Name: 3-(Bromomethyl)pyridine

Cat. No.: B1585428 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the chemical properties, hazards, and requisite

safety protocols for 3-(Bromomethyl)pyridine hydrobromide. As a Senior Application Scientist,

the following sections synthesize critical data with practical, field-proven insights to ensure the

safe and effective use of this compound in a laboratory setting. The protocols described are

designed as a self-validating system to foster a culture of safety and scientific integrity.

Chemical and Physical Identity
3-(Bromomethyl)pyridine hydrobromide is a halogenated heterocyclic compound, widely

utilized as a building block in organic synthesis, particularly in the preparation of ether ligands.

[1] Its reactivity makes it a valuable reagent, but also necessitates a thorough understanding of

its properties for safe handling.
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Property Value Source(s)

CAS Number 4916-55-6 [2][3][4][5][6]

Molecular Formula C₆H₇Br₂N [2][7]

Molecular Weight 252.93 g/mol [2][4][5][6][7]

Appearance Solid, Brown solid [1]

Melting Point 150 - 155 °C (302 - 311 °F) [1][4][8][9]

Synonyms

3-Picolyl Bromide

Hydrobromide, Nicotinyl

bromide hydrobromide, alpha-

Bromo-3-picoline

hydrobromide

[2][10][11][12]

Hazard Identification and GHS Classification
A critical aspect of working with 3-(Bromomethyl)pyridine hydrobromide is a comprehensive

understanding of its hazards. It is classified as a corrosive and toxic substance.[8] The primary

dangers are severe skin burns, serious eye damage, and harm if swallowed, inhaled, or in

contact with skin.[12] It may also cause respiratory irritation.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating these hazards.
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GHS Classification for 3-(Bromomethyl)pyridine hydrobromide

GHS Pictograms

Signal Word

Hazard Statements

Corrosion (GHS05) Danger H314: Causes severe skin burns and eye damage H302: Harmful if swallowed H312: Harmful in contact with skin H332: Harmful if inhaled H318: Causes serious eye damage

Click to download full resolution via product page

Caption: GHS Hazard Profile of 3-(Bromomethyl)pyridine hydrobromide.

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is paramount to mitigate the risks

associated with 3-(Bromomethyl)pyridine hydrobromide.

Engineering Controls and Personal Protective
Equipment (PPE)
The primary engineering control for handling this compound is a certified chemical fume hood

to prevent inhalation of dust and vapors. Eyewash stations and safety showers must be readily

accessible.

Personal Protective Equipment (PPE) is mandatory:

Eye and Face Protection: Chemical safety goggles and a face shield are required.[7]

Standard safety glasses are insufficient.

Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to

prevent any skin exposure.[7] Inspect gloves for integrity before each use and employ proper

removal techniques.[7]
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Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a

NIOSH/MSHA or European Standard EN 149 approved respirator should be used.

Handling Procedures
Always work within a chemical fume hood.

Avoid the formation of dust and aerosols.[7]

Do not breathe dust, vapor, mist, or gas.

Avoid contact with eyes, skin, and clothing.

Do not ingest the substance. If swallowed, seek immediate medical assistance.

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[7]

Do not eat, drink, or smoke in the laboratory.

Storage Requirements
Keep containers tightly closed in a dry, cool, and well-ventilated place.

Store in a designated corrosives area.

Store locked up.[10]

Incompatible Materials: Keep away from strong oxidizing agents.

Emergency Procedures and First-Aid Measures
In the event of an exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures
Immediate medical attention is required for all routes of exposure.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Remove contact lenses if present and easy to do so. Continue rinsing.
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Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove all

contaminated clothing.

Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for

breathing. If breathing is difficult, give oxygen. Do not use mouth-to-mouth resuscitation if the

victim ingested or inhaled the substance; give artificial respiration with a pocket mask.

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control center

immediately.

Spill Response
Evacuate personnel to a safe area.

Wear full PPE, including respiratory protection.

Avoid dust formation.

Sweep up the spilled solid and shovel it into a suitable, labeled container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

The following workflow outlines the critical steps for safe handling and emergency response.
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Safe Handling and Emergency Response Workflow

Start: Handling 3-(Bromomethyl)pyridine hydrobromide

Preparation:
- Verify fume hood function

- Don appropriate PPE
- Locate emergency equipment

Handling:
- Work within fume hood
- Avoid dust generation
- Use appropriate tools

Spill Occurs?

YesSpill

Yes

NoSpill

No

Spill Response:
- Evacuate area

- Don respiratory protection
- Contain and clean up spill

Exposure Occurs?

YesExposure

Yes

NoExposure

No

First Aid:
- Follow specific first-aid measures
- Seek immediate medical attention

End of Procedure

Proper Storage:
- Tightly sealed container
- Cool, dry, ventilated area

- Corrosives cabinet

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Emergency Response.
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Toxicological and Stability Information
While comprehensive toxicological properties have not been fully investigated, the available

data clearly indicate its corrosive and acutely toxic nature.[8]

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.

Skin Corrosion/Irritation: Causes severe skin burns.

Serious Eye Damage/Irritation: Causes serious eye damage.[13]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory system irritation.

Carcinogenicity & Mutagenicity: No data is available to indicate carcinogenic or mutagenic

effects.[7][8]

The material is stable under normal conditions. However, thermal decomposition can lead to

the release of irritating gases and vapors, including carbon monoxide (CO), carbon dioxide

(CO2), and nitrogen oxides (NOx).

Transportation and Disposal
Transportation: 3-(Bromomethyl)pyridine hydrobromide is classified as a dangerous good

for transport.[5] It falls under UN number UN2923, with the proper shipping name "Corrosive

solid, toxic, n.o.s.".[8]

Disposal: Waste disposal should be conducted in accordance with all federal, state, and local

regulations. Chemical waste generators must determine if a discarded chemical is classified

as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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